Cas no 1805372-43-3 (3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805372-43-3
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4857831
• Update Time: 2025-10-29

3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H6F5N3/c10-8(11)6-5(16)3-4(1-2-15)7(17-6)9(12,13)14/h3,8H,1,16H2
• InChI Key： HMURDXOIFJYHHO-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=CC(=C(C(F)F)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile

3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805372-43-3) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications due to their aromaticity and ability to undergo various functional group transformations. The presence of multiple fluorinated substituents, namely the difluoromethyl and trifluoromethyl groups, along with the amino and acetonitrile functionalities, endows this compound with distinctive electronic and steric properties that make it a valuable building block in modern chemical synthesis.

The synthesis of 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile involves a series of intricate multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling, Buchwald-Hartwig amination, and fluorination techniques. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of its preparation, enabling the construction of enantiomerically enriched derivatives. These developments have been extensively documented in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters*, highlighting its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

One of the most notable applications of this compound lies in its role as a precursor for bioactive molecules. For instance, researchers at the University of California have demonstrated its utility in the development of novel kinase inhibitors, which exhibit potent activity against oncogenic targets such as ABL and SRC kinases. The incorporation of fluorinated groups into the structure enhances the compound's pharmacokinetic profile by improving its lipophilicity and metabolic stability. Furthermore, its acetonitrile group serves as an excellent leaving group in substitution reactions, facilitating the installation of diverse bioisosteric replacements that can modulate biological activity.

In addition to its medicinal chemistry applications, 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile has also found relevance in agrochemical research. Scientists at Syngenta have explored its potential as a starting material for herbicide development, leveraging its ability to inhibit key enzymes involved in plant metabolism. The compound's structural flexibility allows for the introduction of various substituents that can optimize herbicidal efficacy while minimizing environmental impact.

From a materials science perspective, this compound has been investigated for its role in the construction of advanced materials such as organic semiconductors and coordination polymers. Its pyridine ring provides a rigid framework that can stabilize metal complexes, making it a promising candidate for applications in optoelectronics and catalysis. Recent studies published in *Chemistry - A European Journal* have highlighted its ability to form stable metal-organic frameworks (MOFs) with exceptional gas adsorption capabilities.

Despite its numerous advantages, the handling and storage of 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile require careful consideration due to its sensitivity to moisture and light. Proper storage conditions, such as maintaining it under inert atmosphere and avoiding prolonged exposure to UV light, are essential to preserve its stability and reactivity. Additionally, adherence to standard laboratory safety protocols is recommended when working with this compound to ensure optimal experimental outcomes.

In conclusion, 3-Amino-2-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805372-43-3) stands out as a multifaceted organic compound with significant potential across various chemical disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and applications-driven research, positions it as a cornerstone for future innovations in drug discovery, agrochemistry, and materials science.